Cas no 498-24-8 (mesaconic acid)

• Product Name: mesaconic acid
• CAS No: 498-24-8
• MF: C₅H₆O₄
• MW: 130.098742008209
• MDL: MFCD00002653
• CID: 37802
• PubChem ID: 638129
• Update Time: 2025-04-18

mesaconic acid Chemical and Physical Properties

Names and Identifiers

• mesaconic acid
• Methylfumaric acid
• 2-Butenedioic acid,2-methyl-, (2E)-
• (E)-2-Methyl-2-butenedioic acid
• 2-Methylfumaric acid
• Butenedioic acid, methyl-, (E)-
• Fumaric acid, methyl-
• Kyselina mesakonova
• Mesaconate
• NSC 65438
• trans-1-Propene-1,2-dicarboxylic acid
• trans-2-Methyl-2-butenedioic acid
• trans-Methylbutenedioic acid

• MDL： MFCD00002653
• Inchi： 1S/C5H6O4/c1-3(5(8)9)2-4(6)7/h2H,1H3,(H,6,7)(H,8,9)/b3-2+
• InChI Key： HNEGQIOMVPPMNR-NSCUHMNNSA-N
• SMILES： OC(/C(=C/C(=O)O)/C)=O

Computed Properties

• Exact Mass: 130.02658
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Orthorhombic needle crystals were obtained from ethanol and monoclinic lamellae were obtained from ethyl acetate
• Density: 1.466
• Melting Point: 200-202 ºC
• Boiling Point: bp 250° (decompn)
• Refractive Index: 1.4240 (estimate)
• PSA: 74.6
• LogP: 0.10190
• Merck: 5903
• pka: 3.09(at 25℃)
• FEMA: 3737
• Solubility: Soluble in ether, slightly soluble in chloroform \ carbon disulfide and petroleum ether

mesaconic acid Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26;S36
• RTECS：OX5075000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Methyl-branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters